Cas no 1207276-00-3 ((1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine)

• Product Name: (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine
• CAS No: 1207276-00-3
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD28398056
• CID: 4562969
• PubChem ID: 39235321
• Update Time: 2025-05-21

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(4-Fluorophenyl)cyclopropanamine
• (1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
• (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine
• (1S,2R)-2-(4-Fluorophenyl)cyclopropanamine HCl
• 8409AH
• SB31731
• J3.578.156K
• (1S,2R)-2-(4-Fluorophenyl)cyclopropane-1-amine
• 1207276-00-3
• 5A2PCJ3228
• CS-0442265
• DB-102162
• trans-2-(4-Fluorophenyl)cyclopropan-1-amine
• Ticagrelor Impurity 22 (Base)
• rel-(1R,2S)-2-(4-Fluorophenyl)cyclopropanamine
• SCHEMBL17984427

• MDL： MFCD28398056
• Inchi： 1S/C9H10FN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2/t8-,9+/m1/s1
• InChI Key： GTYFDGYGRFJTKJ-BDAKNGLRSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1C[C@@H]1N

Computed Properties

• Exact Mass: 151.079727485 g/mol
• Monoisotopic Mass: 151.079727485 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26
• Molecular Weight: 151.18

Experimental Properties

• Melting Point: 121-122℃
• Boiling Point: NA

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine

Comprehensive Guide to (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine (CAS 1207276-00-3): Properties, Applications, and Research Insights

The cyclopropan-1-amine derivative known as (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine (CAS 1207276-00-3) has emerged as a compound of significant interest in pharmaceutical research and organic synthesis. This chiral amine with its unique fluorophenyl substitution pattern presents intriguing structural features that make it valuable for various applications. The compound's molecular formula is C9H10FN, with a molecular weight of 151.18 g/mol, and it belongs to the class of arylcyclopropylamines.

Recent scientific literature highlights the growing importance of fluorinated cyclopropylamines in medicinal chemistry, particularly as building blocks for drug discovery. The presence of both the cyclopropyl ring and fluorine atom in (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine contributes to its unique physicochemical properties, including enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs. These characteristics make it particularly attractive for researchers developing CNS-active compounds and investigating novel neurotransmitter modulators.

The stereochemistry of (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine plays a crucial role in its biological activity. The 1S,2R configuration often shows distinct interactions with biological targets compared to its stereoisomers. This enantiomeric purity is particularly important when the compound serves as an intermediate for chiral pharmaceuticals, where different stereoisomers can have dramatically different pharmacological effects. Current research trends indicate increasing demand for such enantiomerically pure building blocks in asymmetric synthesis.

From a synthetic chemistry perspective, (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine can be prepared through several routes, including asymmetric cyclopropanation of appropriate fluorostyrene derivatives followed by stereoselective amination. The compound's stability under various conditions makes it suitable for diverse chemical transformations, allowing for the creation of more complex molecular architectures. Its primary amine functionality serves as an excellent handle for further derivatization through amide formation, reductive amination, or other amine-specific reactions.

In pharmaceutical applications, the (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine scaffold has shown promise in the development of compounds targeting neurological disorders. The fluorophenyl group enhances binding affinity to certain receptors while the cyclopropylamine moiety can influence the compound's pharmacokinetic profile. Researchers are particularly interested in its potential as a precursor for serotonergic agents and other CNS-targeting molecules, given the structural similarities to known bioactive compounds in these classes.

The commercial availability of CAS 1207276-00-3 has increased in recent years to meet growing research demand. Suppliers typically offer this compound with high enantiomeric excess (>98% ee) and purity (>97%), which is critical for its intended applications. Analytical methods for quality control include chiral HPLC and NMR spectroscopy to verify both chemical and stereochemical purity. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over time.

From a regulatory perspective, (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine is generally classified as a research chemical rather than a pharmaceutical ingredient. However, researchers working with this compound should be aware of evolving regulations concerning fluorinated compounds and amine derivatives in various jurisdictions. The compound's safety profile suggests standard laboratory precautions are sufficient for handling, though comprehensive material safety data should always be consulted before use.

Emerging research directions for (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine include its potential application in metal-organic frameworks (MOFs) and organocatalysis. The compound's rigid structure and functional groups make it an interesting candidate for designing new chiral catalysts or ligands in asymmetric synthesis. Additionally, its fluorescence properties (derived from the fluorophenyl moiety) are being explored for potential applications in molecular sensing and imaging probes.

The global market for specialized chiral amines like (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine continues to expand, driven by increasing demand from pharmaceutical and materials science sectors. Market analysts project steady growth in this niche, particularly for compounds with fluorine substitutions and defined stereochemistry. Current pricing reflects the compound's specialized nature and the complexity of its synthesis, with costs varying based on quantity and purity specifications.

For researchers considering (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine for their projects, several key considerations emerge. The compound's stereochemical integrity must be preserved throughout synthetic operations, requiring careful selection of reaction conditions. Its lipophilic character (logP ~1.5) suggests good cell membrane permeability but may require formulation optimization for certain applications. Recent publications have demonstrated successful incorporation of this scaffold into more complex molecules while maintaining the desired pharmacological properties.

Future perspectives on CAS 1207276-00-3 include potential expansion into new therapeutic areas beyond its current neurological focus. The compound's modular nature allows for diverse structural modifications, making it a versatile platform for medicinal chemistry exploration. Additionally, advances in continuous flow chemistry may improve the scalability of its synthesis, potentially making this valuable building block more accessible to the research community.

In conclusion, (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine represents an important addition to the toolbox of synthetic and medicinal chemists. Its unique combination of stereochemistry, fluorine substitution, and cyclopropylamine structure offers numerous opportunities for innovation in drug discovery and materials science. As research into fluorinated chiral compounds continues to advance, this particular derivative is likely to maintain its relevance in cutting-edge chemical and pharmaceutical development.